N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 573973-11-2
• Molecular Formula: C18H18BrN5OS
• Molecular Weight: 432.3 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C18H18BrN5OS/c1-3-24-17(13-6-8-20-9-7-13)22-23-18(24)26-11-16(25)21-15-5-4-14(19)10-12(15)2/h4-10H,3,11H2,1-2H3,(H,21,25)
• Standard InChI Key: YGSUKVHRWSQYJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)Br)C)C3=CC=NC=C3

Introduction

N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound belonging to the class of triazole derivatives. It features a complex structure that includes a triazole ring, a sulfanyl group, and multiple aromatic substituents. The presence of a bromine atom on the phenyl ring and the ethyl and pyridine moieties contribute to its unique chemical properties and potential biological activities.

Chemical Formula and Identifiers

• Molecular Formula: Not explicitly provided in the search results, but similar compounds have a formula like C18H18BrN5OS.

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide.

• CAS Number: Not specified in the search results.

Synthesis

The synthesis of N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step reactions. These steps require precise control of reaction conditions such as temperature, solvent, and time to ensure high yields and purity of the final product. Common reagents include oxidizing agents like hydrogen peroxide for oxidation and reducing agents such as sodium borohydride for reduction.

Biological Activity

This compound has shown significant biological activity, particularly in antimicrobial and antifungal applications. Its structural components allow it to interact with various biological targets, making it a candidate for studying enzyme inhibition and receptor binding. Preliminary studies suggest potential applications in therapeutic areas due to its ability to disrupt specific biological pathways.

Antimicrobial Activity

• Target Pathogens: The compound exhibits significant antibacterial activity against various bacterial strains, indicating its potential utility in therapeutic applications.

• Mechanism of Action: The mechanism primarily involves interaction with bacterial enzymes or receptors, which could inhibit their activity or alter their function.

Antifungal Activity

While specific antifungal studies are not detailed in the search results, compounds with similar structures often show promise in antifungal applications due to their ability to interact with fungal enzymes or receptors.

Data Table: Comparison of Similar Triazole Derivatives

Compound Name	Molecular Formula	Biological Activity
N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Not specified	Antimicrobial, Antifungal
N-(4-bromo-2-methylphenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	C18H18BrN5OS	Antimicrobial
N-(2-bromo-4-methylphenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	C18H18BrN5OS	Antimicrobial

This table highlights the structural similarities and differing biological activities among related triazole derivatives. Further studies are necessary to fully elucidate the therapeutic potential of these compounds.